Cas no 1251702-88-1 (N-(3-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine)

• Product Name: N-(3-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine
• CAS No: 1251702-88-1
• MF: C₂₃H₂₅ClN₄O
• MW: 408.923804044724
• CID: 5397499
• Update Time: 2025-06-08

N-(3-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloroanilino)-7-methyl-1,8-naphthyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone
• N-(3-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine

• Inchi： 1S/C23H25ClN4O/c1-3-18-9-4-5-12-28(18)23(29)20-14-25-22-19(11-10-15(2)26-22)21(20)27-17-8-6-7-16(24)13-17/h6-8,10-11,13-14,18H,3-5,9,12H2,1-2H3,(H,25,26,27)
• InChI Key： PKOHNWKAFQCZPV-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC(Cl)=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCCCC1CC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(3-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine

N-(3-Chlorophenyl)-3-(2-Ethylpiperidine-1-Carbonyl)-7-Methyl-1,8-Naphthyridin-4-Amine (CAS No. 1251702-88-1): A Comprehensive Overview

N-(3-Chlorophenyl)-3-(2-Ethylpiperidine-1-Carbonyl)-7-Methyl-1,8-naphthyridin-4-amine (CAS No. 1251702-88-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of naphthyridine, a heterocyclic aromatic compound with a wide range of biological activities. The unique structural features of this molecule, including the 3-chlorophenyl, 2-ethylpiperidine, and 7-methyl substituents, contribute to its potential therapeutic applications.

The chemical structure of N-(3-Chlorophenyl)-3-(2-Ethylpiperidine-1-Carbonyl)-7-Methyl-1,8-naphthyridin-4-amine is characterized by a central naphthyridine core, which is a bicyclic system consisting of a pyridine ring fused to a pyrimidine ring. This core structure is known for its ability to interact with various biological targets, making it an attractive scaffold for drug design. The presence of the 3-chlorophenyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. The 2-ethylpiperidine moiety, on the other hand, confers additional conformational flexibility and can modulate the compound's binding affinity to specific receptors. The 7-methyl substituent further fine-tunes the electronic properties of the naphthyridine ring, influencing its pharmacological profile.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of N-(3-Chlorophenyl)-3-(2-Ethylpiperidine-1-Carbonyl)-7-Methyl-1,8-naphthyridin-4-amine. One of the most promising areas of investigation is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-(3-Chlorophenyl)-3-(2-Ethylpiperidine-1-Carbonyl)-7-Methyl-1,8-naphthyridin-4-amine has also demonstrated promising neuroprotective properties. Research has indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be developed into a novel therapeutic agent for neuroprotection.

The pharmacokinetic properties of N-(3-Chlorophenyl)-3-(2-Ethylpiperidine-1-Carbonyl)-7-Methyl-1,8-naphthyridin-4-amine have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has shown low toxicity in animal models, suggesting that it may have a favorable safety profile.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of N-(3-Chlorophenyl)-3-(2-Ethylpiperidine-1-Carbonyl)-7-Methyl-1,8-naphthyridin-4-amine in various indications. Early results from these trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, further studies are needed to fully understand its potential as a therapeutic agent.

The synthesis of N-(3-Chlorophenyl)-3-(2-Ethylpiperidine-1-Carbonyl)-7-Methyl-1,8-naphthyridin-4-amine involves several steps and requires careful optimization to achieve high yields and purity. The process typically starts with the preparation of the naphthyridine core through a series of condensation reactions followed by functionalization with the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In conclusion, N-(3-Chlorophenyl)-3-(2-Ethylpiperidine-1-Carbonyl)-7-Methyl-1,8-naphthyridin-4-Amine (CAS No. 1251702-88-1) represents an exciting area of research in medicinal chemistry and pharmaceutical development. Its unique structural features and diverse biological activities make it a promising candidate for the treatment of various diseases. Ongoing studies continue to unravel its full potential as a therapeutic agent, highlighting its significance in modern drug discovery efforts.